![molecular formula C13H13Cl2NO2S3 B305214 N-{2-[(3,4-dichlorobenzyl)sulfanyl]ethyl}-2-thiophenesulfonamide](/img/structure/B305214.png)
N-{2-[(3,4-dichlorobenzyl)sulfanyl]ethyl}-2-thiophenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{2-[(3,4-dichlorobenzyl)sulfanyl]ethyl}-2-thiophenesulfonamide, also known as DBeQ, is a small molecule inhibitor that has been widely used in scientific research. This compound has shown promising results in various studies and has the potential to be used as a therapeutic agent for the treatment of various diseases.
Mechanism of Action
The mechanism of action of N-{2-[(3,4-dichlorobenzyl)sulfanyl]ethyl}-2-thiophenesulfonamide involves the inhibition of the NF-κB pathway. NF-κB is a transcription factor that regulates the expression of genes involved in inflammation and immune response. This compound inhibits the activity of IKKβ, which is a kinase that activates the NF-κB pathway. By inhibiting the activity of IKKβ, this compound prevents the activation of the NF-κB pathway, leading to a reduction in inflammation and immune response.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and immune response, inhibit the growth of cancer cells, and induce apoptosis in cancer cells. Additionally, this compound has been shown to have neuroprotective effects, making it a potential therapeutic agent for the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-{2-[(3,4-dichlorobenzyl)sulfanyl]ethyl}-2-thiophenesulfonamide in lab experiments is its specificity for the NF-κB pathway. This compound selectively inhibits the activity of IKKβ, which is involved in the activation of the NF-κB pathway. This specificity makes this compound a valuable tool for studying the NF-κB pathway. However, one of the limitations of using this compound in lab experiments is its potential toxicity. This compound has been shown to have cytotoxic effects at high concentrations, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of N-{2-[(3,4-dichlorobenzyl)sulfanyl]ethyl}-2-thiophenesulfonamide. One direction is the development of this compound analogs with improved potency and selectivity. Another direction is the investigation of the potential use of this compound in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, the use of this compound in combination with other therapeutic agents for the treatment of cancer is an area of active research.
Synthesis Methods
The synthesis of N-{2-[(3,4-dichlorobenzyl)sulfanyl]ethyl}-2-thiophenesulfonamide involves a series of steps that include the reaction of 3,4-dichlorobenzyl chloride with sodium hydrosulfide to form 3,4-dichlorobenzenethiol, which is then reacted with 2-bromoethylamine hydrobromide to form N-(3,4-dichlorobenzyl)-2-bromoethylamine. This compound is then reacted with thiophene-2-sulfonic acid to form this compound.
Scientific Research Applications
N-{2-[(3,4-dichlorobenzyl)sulfanyl]ethyl}-2-thiophenesulfonamide has been extensively studied for its potential use in the treatment of various diseases. It has been shown to inhibit the activity of the NF-κB pathway, which is involved in the regulation of inflammation and immune response. This compound has also been shown to inhibit the growth of cancer cells and to induce apoptosis in cancer cells. Additionally, this compound has been shown to have neuroprotective effects, making it a potential therapeutic agent for the treatment of neurodegenerative diseases.
properties
Molecular Formula |
C13H13Cl2NO2S3 |
---|---|
Molecular Weight |
382.4 g/mol |
IUPAC Name |
N-[2-[(3,4-dichlorophenyl)methylsulfanyl]ethyl]thiophene-2-sulfonamide |
InChI |
InChI=1S/C13H13Cl2NO2S3/c14-11-4-3-10(8-12(11)15)9-19-7-5-16-21(17,18)13-2-1-6-20-13/h1-4,6,8,16H,5,7,9H2 |
InChI Key |
LSYDZSNBAKBICF-UHFFFAOYSA-N |
SMILES |
C1=CSC(=C1)S(=O)(=O)NCCSCC2=CC(=C(C=C2)Cl)Cl |
Canonical SMILES |
C1=CSC(=C1)S(=O)(=O)NCCSCC2=CC(=C(C=C2)Cl)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.